Cas no 2694734-33-1 (methyl 1H,2H,3H-pyrrolo3,4-cpyridine-6-carboxylate dihydrochloride)

• Product Name: methyl 1H,2H,3H-pyrrolo3,4-cpyridine-6-carboxylate dihydrochloride
• CAS No: 2694734-33-1
• MF: C₉H₁₂Cl₂N₂O₂
• MW: 251.109780311584
• MDL: MFCD28892322
• CID: 5460045
• PubChem ID: 165951020
• Update Time: 2025-10-29

methyl 1H,2H,3H-pyrrolo3,4-cpyridine-6-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z2310702192
• methyl 1H,2H,3H-pyrrolo[3,4-c]pyridine-6-carboxylate dihydrochloride
• methyl 1H,2H,3H-pyrrolo3,4-cpyridine-6-carboxylate dihydrochloride

• MDL： MFCD28892322
• Inchi： 1S/C9H10N2O2.2ClH/c1-13-9(12)8-2-6-3-10-4-7(6)5-11-8;;/h2,5,10H,3-4H2,1H3;2*1H
• InChI Key： XEKSVLVVJWYDDZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C1=CC2CNCC=2C=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 51.2

Additional information on methyl 1H,2H,3H-pyrrolo3,4-cpyridine-6-carboxylate dihydrochloride

Methyl 1H,2H,3H-pyrrolo[3,4-c]pyridine-6-carboxylate Dihydrochloride (CAS No. 2694734-33-1): A Comprehensive Overview

Methyl 1H,2H,3H-pyrrolo[3,4-c]pyridine-6-carboxylate dihydrochloride, identified by its CAS number 2694734-33-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural framework of this molecule, featuring a fused pyrrole and pyridine ring system, contributes to its intriguing pharmacological properties.

The< strong>pyrrolo[3,4-c]pyridine scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive natural products and pharmacologically relevant compounds. The presence of a carboxylate group at the 6-position and the methyl ester moiety at the 1-position further enhances its chemical diversity and reactivity. These structural features make it a valuable scaffold for designing molecules with potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

In recent years, there has been a growing interest in exploring the pharmacological potential of< strong>pyrrolo[3,4-c]pyridine-derived compounds. Several studies have highlighted the ability of these molecules to interact with multiple biological targets, making them promising candidates for drug development. For instance, research has demonstrated that certain derivatives of< strong>pyrrolo[3,4-c]pyridine can inhibit the activity of kinases and other enzymes involved in signal transduction pathways critical for cell proliferation and survival.

The< strong>dihydrochloride salt form of Methyl 1H,2H,3H-pyrrolo[3,4-c]pyridine-6-carboxylate is particularly noteworthy due to its improved solubility and stability compared to the free base form. These properties are crucial for pharmaceutical applications, as they facilitate formulation development and enhance bioavailability. The dihydrochloride salt also ensures better handling and storage conditions, making it a more practical choice for both laboratory research and industrial-scale production.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between< strong>Methyl 1H,2H,3H-pyrrolo[3,4-c]pyridine-6-carboxylate dihydrochloride and biological targets. These studies have revealed that the compound can bind to specific pockets on proteins involved in disease pathways, suggesting its potential as a lead compound for further optimization. Additionally, virtual screening techniques have been employed to identify novel analogs with enhanced potency and selectivity.

The synthesis of< strong>Methyl 1H,2H,3H-pyrrolo[3,4-c]pyridine-6-carboxylate dihydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include cyclization reactions to form the< strong>pyrrolo[3,4-c]pyridine core followed by functional group modifications to introduce the carboxylate and methyl ester groups. Advanced synthetic methodologies such as transition metal catalysis have been explored to improve reaction efficiency and minimize byproduct formation.

In conclusion,< strong>Methyl 1H,2H,3H-pyrrolo[3,4-c]pyridine-6-carboxylate dihydrochloride (CAS No. 2694734-33-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As our understanding of its pharmacological properties continues to grow, this compound is likely to play a crucial role in the development of novel therapeutic agents.